molecular formula C11H14FIO B8675372 1-Tert-butyl-2-fluoro-5-iodo-4-methoxybenzene

1-Tert-butyl-2-fluoro-5-iodo-4-methoxybenzene

Cat. No.: B8675372
M. Wt: 308.13 g/mol
InChI Key: DOJYXHVKTXPRSJ-UHFFFAOYSA-N
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Description

1-Tert-butyl-2-fluoro-5-iodo-4-methoxybenzene is a useful research compound. Its molecular formula is C11H14FIO and its molecular weight is 308.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14FIO

Molecular Weight

308.13 g/mol

IUPAC Name

1-tert-butyl-2-fluoro-5-iodo-4-methoxybenzene

InChI

InChI=1S/C11H14FIO/c1-11(2,3)7-5-9(13)10(14-4)6-8(7)12/h5-6H,1-4H3

InChI Key

DOJYXHVKTXPRSJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1F)OC)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodine (1.24 g, 4.90 mmol) and silver sulfate (1.53 g, 4.90 mmol) were added successively to a stirred solution of 1-tert-butyl-2-fluoro-4-methoxybenzene and 3-fluororanisole (0.755 g, 4.90 mmol) in EtOH (38.3 mL) at room temperature under N2. The mixture was stirred at room temperature for 4 h, then filtered through a plug of Celite. The mixture was partitioned between 50% saturated Na2SO3 and Et2O. The aqueous layer was separated and extracted with Et2O (×2). The combined organic extracts were washed with brine, dried (MgSO4) and concentrated in vacuo to remove volatile byproducts and afford 1-tert-butyl-2-fluoro-5-iodo-4-methoxybenzene. Rf=0.34 (100% hexanes). 1H NMR (600 MHz, CDCl3): δ 7.63 (d, J=9.0 Hz, 1H); 6.53 (d, J=13.8 Hz, 1H); 3.84 (s, 3H); 1.33 (s, 9H).
Quantity
1.24 g
Type
reactant
Reaction Step One
Name
1-tert-butyl-2-fluoro-4-methoxybenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
38.3 mL
Type
solvent
Reaction Step One
Quantity
1.53 g
Type
catalyst
Reaction Step One

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